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Compound of Interest

Compound Name: Tetradecylamine

Cat. No.: B048621

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for tetradecylamine based on publicly available Safety Data Sheets (SDS). It is
intended for informational purposes for a professional audience. The detailed experimental
methodologies used to derive the quantitative safety data presented are not typically disclosed
in these sources and are therefore not included in this guide. Always refer to the specific Safety
Data Sheet provided by your supplier for the most accurate and up-to-date information, and
perform a thorough risk assessment before use.

Introduction

Tetradecylamine, also known as myristylamine or 1-aminotetradecane, is a primary alkylamine
used as an intermediate in the synthesis of cationic and amphoteric surfactants, germicides,
and other chemical agents.[1][2] Its utility in research and development, particularly in drug
development and materials science, necessitates a thorough understanding of its hazard
profile and the implementation of stringent safety protocols to protect laboratory personnel and
the environment. This guide synthesizes critical safety information and provides clear,
actionable recommendations for the safe handling, storage, and disposal of tetradecylamine.

Chemical and Physical Properties

A summary of the key physical and chemical properties of tetradecylamine is provided in
Table 1. This information is crucial for understanding its behavior under various laboratory
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conditions and for planning appropriate safety measures.

Table 1: Physical and Chemical Properties of Tetradecylamine

Property Value References
Molecular Formula C14H31N [3][4]
Molecular Weight 213.40 g/mol [3]

White to pinkish or off-white
Appearance ] [2][41[5]
solid/crystals

Odor Fishy, ammonia-like [5]
Melting Point 37 -42°C (98.6 - 107.6 °F) [2][5]
- ) 291 °C (555.8 °F) at 760
Boiling Point [5]
mmHg
Flash Point > 110 °C (> 230 °F) [5]

B Insoluble in water; Soluble in
Solubility [4]
chloroform and methanol.

Specific Gravity 0.800 @ 25 °C (water=1) [1]

Vapor Pressure <0.1 mmHg @ 20 °C [1]

Hazard Identification and Classification

Tetradecylamine is classified as a hazardous substance.[1] It is crucial to understand its
potential health and environmental effects.

Table 2: GHS Hazard Classification for Tetradecylamine
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Hazard Class Category Hazard Statement References

H314: Causes severe
Skin skin burns and eye
: i 1C/2 [31[61[7]
Corrosion/Irritation damage / H315:

Causes skin irritation

H318: Causes serious

Serious Eye eye damage / H319:
. 1/2 : (3107181
Damage/Eye Irritation Causes serious eye
irritation
Specific Target Organ

o ] H335: May cause
Toxicity (Single 3 ) o [31[7]
respiratory irritation

Exposure)
) o H400: Very toxic to
Acute Aquatic Toxicity 1 o [31[7]
aquatic life
. . May cause long-term
Chronic Aquatic )
- - adverse effects in the [1]
Toxicity _ _
aquatic environment
Acute Toxicity (Oral) - Harmful if swallowed [1]
May cause
Skin Sensitization - sensitization by skin [1]
contact

Summary of Potential Health Effects:

 Ingestion: Harmful if swallowed. Can cause chemical burns in the mouth and gastrointestinal
tract.[1]

 Inhalation: Vapors or mists may be irritating to the respiratory tract.[1][3]

o Skin Contact: Causes severe skin burns and may be absorbed through the skin.[1] It can
also cause skin sensitization.[1]
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o Eye Contact: Causes serious eye damage, with the potential for permanent injury.[1] Vapors

can also be irritating.[1]

Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to handling tetradecylamine is essential to minimize exposure. The
following workflow outlines the key stages and necessary precautions.
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Preparation & Engineering Controls

Risk Assessment & SOP Review

i

Work in a well-ventilated area
(Fume Hood Recommended)

i

Don Appropriate PPE

ChemicalvHandling

Handle with care
Avoid creating dust/aerosols

i

Keep container tightly sealed when not in use

Post-Handling & Waste

Decontaminate work area

Properly remove and dispose of PPE

i

Dispose of waste in a labeled,
sealed container

i

Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Tetradecylamine.
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Personal Protective Equipment (PPE): Based on the hazard assessment, the following PPE is
mandatory when handling tetradecylamine.

Table 3: Recommended Personal Protective Equipment (PPE)
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. Specification and
Body Part Protection . References
Rationale

Required for
protection against
Safety Goggles & liquid splashes and
Eyes/Face Y 'gg a 'p [1]e][10]
Face Shield chemical vapors. Must
meet ANSI| Z87.1

standard.

Nitrile or other

appropriate resistant

gloves should be
Chemical-resistant worn. Inspect gloves

Hands [1][9][10]

gloves before use and

change them

immediately if

contaminated.

Alab coat is the
minimum requirement.
For tasks with a
Lab Coat / Chemical higher risk of
Body . . : : [1][9][10]
Protective Clothing splashing, chemical-
resistant aprons or
suits may be

necessary.

Use a NIOSH-
approved respirator
with an appropriate
) Respirator (if cartridge if working
Respiratory ] [1]
necessary) outside a fume hood
or if ventilation is
inadequate to control

vapor/dust exposure.
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Required to protect
Feet Closed-toe shoes against spills and [9]

falling objects.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Procedures for Tetradecylamine Exposure
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Exposure Route

First Aid Procedure

References

Eye Contact

Immediately flush eyes with

plenty of water for at least 20

minutes, occasionally lifting the

upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[1][11][12]

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing and
shoes. Seek immediate

medical attention.

[1](13]

Inhalation

Move the victim to fresh air
and keep at rest in a position
comfortable for breathing. If
not breathing, give artificial
respiration. Seek immediate

medical attention.

[1](6]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[1](6]

Firefighting and Accidental Release Measures

Firefighting: Tetradecylamine is combustible but has a high flash point.[1][5]

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon

dioxide, or water spray. For large fires, water spray or fog is recommended.[1][7][14]

¢ Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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e Specific Hazards: Heating may cause containers to rupture violently.[1] Combustion
produces toxic fumes, including carbon monoxide, carbon dioxide, and nitrogen oxides.[1]

o Protective Equipment: Firefighters should wear full body protective clothing and self-
contained breathing apparatus (SCBA).[1]

Accidental Release Measures: In case of a spill, follow these procedures diligently.

e Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as detailed
in Table 3. Avoid breathing dust or vapors.[1]

o Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways, as
it is very toxic to aquatic life.[1]

e Containment and Cleanup:

o For solid spills, carefully sweep or scoop the material to avoid creating dust and place it
into a labeled, sealed container for disposal.[15]

o For liguid/molten spills, contain and absorb the spill with an inert material such as sand,
earth, or vermiculite.[1]

o Once absorbed, collect the material into a suitable container for disposal.[1]
o Wash the spill area thoroughly with soap and water.[16]

Storage and Disposal

Proper storage is essential to maintain the chemical's integrity and prevent hazardous
situations.

Table 5: Storage and Incompatibility
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Parameter Recommendation References

Store in original, tightly sealed
containers in a cool, dry, and

Storage Conditions well-ventilated area. Keep [1][17]
away from heat, sparks, and

open flames. Store locked up.

Strong oxidizing agents, acids,
acid chlorides, and acid

Incompatible Materials anhydrides. Avoid contact with [1][7]
copper and aluminum and their

alloys.

Disposal: Dispose of tetradecylamine and its containers in accordance with all applicable
federal, state, and local regulations. Waste generators must consult with hazardous waste
regulations to ensure complete and accurate classification.[5] Do not dispose of it in the
environment.[7]

Conclusion

Tetradecylamine is a valuable chemical intermediate with significant hazards that demand
respect and careful handling. By adhering to the guidelines outlined in this technical guide—
including the use of appropriate engineering controls, diligent use of personal protective
equipment, and preparedness for emergencies—researchers, scientists, and drug
development professionals can mitigate the risks associated with its use. A proactive and
informed approach to safety is paramount when working with this and any other hazardous
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048621?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

